Cas no 5857-94-3 (3-Amino-5-chloro-4-hydroxybenzenesulfonic acid)

• Product Name: 3-Amino-5-chloro-4-hydroxybenzenesulfonic acid
• CAS No: 5857-94-3
• MF: C₆H₆ClNO₄S
• MW: 223.634139537811
• CID: 368539
• PubChem ID: 22133
• Update Time: 2025-08-01

3-Amino-5-chloro-4-hydroxybenzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-4-hydroxybenzenesulfonic acid
• 6-Chloro-2-Aminophenol-4-Sulfonic Acid
• Benzenesulfonic acid,3-amino-5-chloro-4-hydroxy-
• 1-hydroxy-2-amino-6-chlorobenzene-4-sulfonic acid
• 3-Amino-5-chlor-4-hydroxy-benzolsulfonsaeure
• 3-amino-5-chloro-4-hydroxy-benzenesulfonic acid
• 6-Chlor-2-amino-phenol-sulfonsaeure-(4)
• 6-Chloro-2-aminophenol-4-sulphonic acid
• 6-Chloro-4-sulfo-2-aminophenol
• Benzenesulfonic acid,3-amino-5-chloro-4-hydroxy
• EINECS 227-482-7
• METANILIC ACID,5-CHLORO-4-HYDROXY
• 5-chloro-4-hydroxy-metanilic acid
• 5-chloro-4-hydroxymetanilic acid
• kyselina 2-chlor-6-aminofenol-4-sulfonova
• 3-amino-5-chloro-4-hydroxybenzenesulphonic acid
• LS-13120
• UTG72D92WW
• SCHEMBL6935562
• UNII-UTG72D92WW
• BRN 3285003
• DTXSID6064032
• METANILIC ACID, 5-CHLORO-4-HYDROXY-
• Benzenesulfonic acid, 3-amino-5-chloro-4-hydroxy-
• 5857-94-3
• AKOS016010039
• NS00020847
• 1-AMINO-3-CHLORO-2-HYDROXY-5-BENZENESULFONIC ACID
• FT-0621029
• Kyselina 2-chlor-6-aminofenol-4-sulfonova [Czech]
• 6-CHLORO-2-AMINOPHENOL-4-SULFONICACID

• MDL： MFCD00035924
• Inchi： 1S/C6H6ClNO4S/c7-4-1-3(13(10,11)12)2-5(8)6(4)9/h1-2,9H,8H2,(H,10,11,12)
• InChI Key： QGTXBWMKRGHPDD-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)S(=O)(=O)O)N)O

Computed Properties

• Exact Mass: 222.97100
• Monoisotopic Mass: 222.970606
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 109

Experimental Properties

• Density: 1.518 (estimate)
• Refractive Index: 1.6000 (estimate)
• PSA: 109.00000
• LogP: 2.53650

3-Amino-5-chloro-4-hydroxybenzenesulfonic acid Security Information

• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives

Additional information on 3-Amino-5-chloro-4-hydroxybenzenesulfonic acid

Recent Advances in the Application of 3-Amino-5-chloro-4-hydroxybenzenesulfonic Acid (CAS: 5857-94-3) in Chemical Biology and Pharmaceutical Research

3-Amino-5-chloro-4-hydroxybenzenesulfonic acid (CAS: 5857-94-3) is a sulfonated aromatic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its amino, chloro, and hydroxy functional groups, serves as a crucial intermediate in the synthesis of various bioactive molecules, including dyes, pharmaceuticals, and agrochemicals. Recent studies have explored its potential in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, biological activities, and emerging applications.

One of the most notable advancements in the use of 3-amino-5-chloro-4-hydroxybenzenesulfonic acid is its role in the synthesis of novel sulfonamide-based drugs. Sulfonamides are a well-known class of compounds with broad-spectrum antibacterial and antifungal properties. Recent research has demonstrated that derivatives of this compound exhibit enhanced inhibitory activity against carbonic anhydrase enzymes, which are implicated in various pathological conditions, including glaucoma, epilepsy, and cancer. A 2023 study published in the Journal of Medicinal Chemistry reported the synthesis of a series of sulfonamide derivatives using 3-amino-5-chloro-4-hydroxybenzenesulfonic acid as a key building block. These derivatives showed promising selectivity and potency against tumor-associated carbonic anhydrase isoforms, suggesting their potential as anticancer agents.

In addition to its pharmaceutical applications, 3-amino-5-chloro-4-hydroxybenzenesulfonic acid has been investigated for its utility in chemical biology. Researchers have utilized this compound as a precursor for the development of fluorescent probes and molecular tags. A recent study in ACS Chemical Biology described the synthesis of a sulfonate-based fluorescent probe derived from this compound, which exhibited high sensitivity and specificity for detecting reactive oxygen species (ROS) in live cells. This probe has potential applications in studying oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular diseases. The unique electronic properties of the sulfonic acid group in this compound contribute to its stability and reactivity, making it an attractive candidate for probe design.

Another area of interest is the compound's role in agrochemical research. Due to its structural features, 3-amino-5-chloro-4-hydroxybenzenesulfonic acid has been employed in the synthesis of herbicides and plant growth regulators. A 2022 study in the Journal of Agricultural and Food Chemistry highlighted its use in developing sulfonated herbicides with improved environmental compatibility and efficacy. These herbicides demonstrated selective activity against broadleaf weeds while exhibiting minimal toxicity to crops, addressing a critical need for sustainable agricultural practices.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 3-amino-5-chloro-4-hydroxybenzenesulfonic acid. Recent efforts have focused on optimizing synthetic routes to improve yield and reduce byproducts. For instance, a 2023 publication in Organic Process Research & Development reported a green chemistry approach using catalytic methods to enhance the efficiency of sulfonation reactions involving this compound. Such advancements are expected to facilitate its broader adoption in industrial and research settings.

In conclusion, 3-amino-5-chloro-4-hydroxybenzenesulfonic acid (CAS: 5857-94-3) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug discovery to agrochemical development, underscore its importance as a multifunctional intermediate. Future research should focus on further elucidating its mechanistic roles and exploring novel derivatives with enhanced bioactivity. The ongoing advancements in synthetic methodologies and analytical techniques will undoubtedly expand the horizons of this compound's utility, paving the way for innovative solutions in healthcare and agriculture.